Cas no 106832-62-6 (Benzonitrile, 4-(5-propyl-1,3,2-dioxaborinan-2-yl)-)

• Product Name: Benzonitrile, 4-(5-propyl-1,3,2-dioxaborinan-2-yl)-
• CAS No: 106832-62-6
• MF: C₁₃H₁₆BNO₂
• MW: 229.082643508911
• CID: 1181343
• Update Time: 2024-08-05

Benzonitrile, 4-(5-propyl-1,3,2-dioxaborinan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(5-propyl-1,3,2-dioxaborinan-2-yl)-

• Inchi： 1S/C13H16BNO2/c1-2-3-12-9-16-14(17-10-12)13-6-4-11(8-15)5-7-13/h4-7,12H,2-3,9-10H2,1H3
• InChI Key： PFWVUKJYLSKFQL-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(B2OCC(CCC)CO2)C=C1

Computed Properties

• Exact Mass: 228.13108

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Melting Point: 57 °C(Solv: ethanol (64-17-5))
• Boiling Point: 382.5±25.0 °C(Predicted)
• PSA: 42.25